Methyl salicylate

Specification

• Description: Methyl salicylate appears as colorless yellowish or reddish liquid with odor of wintergreen. (USCG, 1999); Methyl salicylate is a benzoate ester that is the methyl ester of salicylic acid. It has a role as a flavouring agent, a metabolite and an insect attractant. It is a benzoate ester and a member of salicylates. It derives from a salicylic acid.; Methyl salicylate (oil of wintergreen or wintergreen oil) is an organic ester naturally produced by many species of plants, particularly wintergreens. The compound was first extracted and isolated from plant species Gaultheria procumbens in 1843. It can be manufactured synthetically and it used as a fragrance, in foods, beverages, and liniments. It forms a colorless to yellow or reddish liquid and exhibits a characteristic odor and taste of wintergreen. For acute joint and muscular pain, methyl salicylate is used as a rubefacient and analgesic in deep heating liniments. It is used as a flavoring agent in chewing gums and mints in small concentrations and added as antiseptic in mouthwash solutions.
• CAS No.: 135952-76-0
• Molecular Formula: C8H8O3
• Molecular Weight: 152.15 g/mol
• IUPAC Name: methyl 2-hydroxybenzoate
• Standard InChI: InChI=1S/C8H8O3/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5,9H,1H3
• Standard InChI Key: OSWPMRLSEDHDFF-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=CC=C1O
• Canonical SMILES: COC(=O)C1=CC=CC=C1O
• Boiling Point: 432 °F at 760 mm Hg (NTP, 1992); 220-224; 222.9 °C; 220-224 °C; 222 °C
• Colorform: COLORLESS, YELLOWISH OR REDDISH, OILY LIQ
• Flash Point: 205 °F (NTP, 1992); 205 °F (96 °C) (Closed cup); 96 °C c.c.
• Melting Point: 16.5 °F (NTP, 1992); -8.6; -8.0 °C; Mp -8.6 °; -8.6 °C; -8.6°C